Cas no 957062-61-2 (4-Bromo-1-butyl-1H-pyrazole)
4-Bromo-1-butyl-1H-pyrazole structure
Product Name:4-Bromo-1-butyl-1H-pyrazole
CAS No:957062-61-2
MF:C7H11BrN2
MW:203.079640626907
MDL:MFCD09801022
CID:802743
PubChem ID:26370231
Update Time:2025-04-19
4-Bromo-1-butyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-butyl-1H-pyrazole
- 1H-Pyrazole,4-bromo-1-butyl-
- 4-bromo-1-butylpyrazole
- AKOS010259099
- MFCD09801022
- 4-Bromo-1-butyl-1H-pyrazole, AldrichCPR
- CS-0195435
- A858897
- 4-Bromo-1-butyl-pyrazole
- 957062-61-2
- F8882-3874
- DTXSID90650098
- KUKZNMXVEOCKFE-UHFFFAOYSA-N
- BS-24729
- SCHEMBL672494
- E90257
- DB-094718
-
- MDL: MFCD09801022
- Inchi: 1S/C7H11BrN2/c1-2-3-4-10-6-7(8)5-9-10/h5-6H,2-4H2,1H3
- InChI Key: KUKZNMXVEOCKFE-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1)CCCC
Computed Properties
- Exact Mass: 202.01100
- Monoisotopic Mass: 202.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82000
- LogP: 2.44570
4-Bromo-1-butyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188211-25g |
4-Bromo-1-butyl-1H-pyrazole |
957062-61-2 | 95% | 25g |
$295 | 2021-08-05 | |
| Chemenu | CM188211-5g |
4-Bromo-1-butyl-1H-pyrazole |
957062-61-2 | 95% | 5g |
$132 | 2024-07-18 | |
| Chemenu | CM188211-10g |
4-Bromo-1-butyl-1H-pyrazole |
957062-61-2 | 95% | 10g |
$220 | 2024-07-18 | |
| Chemenu | CM188211-25g |
4-Bromo-1-butyl-1H-pyrazole |
957062-61-2 | 95% | 25g |
$477 | 2024-07-18 | |
| Chemenu | CM188211-100g |
4-Bromo-1-butyl-1H-pyrazole |
957062-61-2 | 95% | 100g |
$1269 | 2024-07-18 | |
| Apollo Scientific | OR11984-1g |
4-Bromo-1-butyl-1H-pyrazole |
957062-61-2 | 1g |
£70.00 | 2023-09-01 | ||
| Apollo Scientific | OR11984-5g |
4-Bromo-1-butyl-1H-pyrazole |
957062-61-2 | 5g |
£210.00 | 2023-09-01 | ||
| abcr | AB237591-1 g |
4-Bromo-1-butyl-1H-pyrazole; 95% |
957062-61-2 | 1g |
€91.40 | 2022-03-04 | ||
| abcr | AB237591-5 g |
4-Bromo-1-butyl-1H-pyrazole; 95% |
957062-61-2 | 5g |
€212.20 | 2022-03-04 | ||
| abcr | AB237591-10 g |
4-Bromo-1-butyl-1H-pyrazole; 95% |
957062-61-2 | 10g |
€333.00 | 2022-03-04 |
4-Bromo-1-butyl-1H-pyrazole Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
957062-61-2 (4-Bromo-1-butyl-1H-pyrazole) Related Products
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